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Compound of Interest

Compound Name: Methyl 3-Morpholinobenzoate

Cat. No.: B041146 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Overview of Methyl 3-Morpholinobenzoate
Methyl 3-morpholinobenzoate (CAS Number: 197172-69-3) is a synthetic organic compound

featuring a benzoate scaffold substituted with a morpholine moiety at the meta-position.[1] Its

chemical structure combines the characteristics of an aromatic ester and a cyclic tertiary

amine, making it a valuable building block in organic synthesis. The morpholine ring is a

common feature in many biologically active compounds, often introduced to enhance aqueous

solubility, modulate pharmacokinetic properties, and provide a key interaction point with

biological targets.[2]

Significance in Medicinal Chemistry and Drug Discovery
The incorporation of a morpholine group can significantly influence the pharmacological profile

of a molecule.[2] As an intermediate, Methyl 3-Morpholinobenzoate offers a versatile platform

for the synthesis of more complex molecules with potential therapeutic applications, including

in the development of analgesic or anti-inflammatory agents.[2] Its structure allows for further

chemical modifications, making it a useful tool for creating libraries of compounds for drug

discovery programs.[2]

Physicochemical Properties and Safety
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A summary of the key chemical and physical properties of Methyl 3-Morpholinobenzoate is

presented in the table below.

Property Value Reference(s)

CAS Number 197172-69-3 [1]

Molecular Formula C₁₂H₁₅NO₃ [1]

Molecular Weight 221.25 g/mol [1]

Appearance Solid [1]

Melting Point 42-46 °C [1]

Flash Point
> 110 °C (> 230 °F) - closed

cup
[1]
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Safety and Handling Precautions
While a specific, comprehensive Safety Data Sheet (SDS) for Methyl 3-Morpholinobenzoate
is not readily available, general precautions for handling similar chemical compounds should be

followed. Based on data for related compounds like methyl 3-aminobenzoate, this compound

may be harmful if swallowed, in contact with skin, or inhaled, and may cause skin and eye

irritation.[3][4]

Recommended Personal Protective Equipment (PPE):

Eye Protection: Eyeshields or safety glasses.[1]

Hand Protection: Chemical-resistant gloves.[1]

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. For

handling larger quantities or when generating dust, a NIOSH-approved respirator (e.g., N95)
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is recommended.[1]

Handling and Storage:

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3]

Wash hands and any exposed skin thoroughly after handling.[3]

Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

Synthesis of Methyl 3-Morpholinobenzoate
Proposed Synthetic Route: Buchwald-Hartwig Amination
The most plausible and widely applicable method for the synthesis of Methyl 3-
Morpholinobenzoate is the Buchwald-Hartwig amination. This palladium-catalyzed cross-

coupling reaction is a powerful tool for the formation of carbon-nitrogen bonds.[5][6] The

proposed reaction involves the coupling of methyl 3-bromobenzoate with morpholine in the

presence of a palladium catalyst, a phosphine ligand, and a base.

Buchwald-Hartwig Amination

Methyl 3-bromobenzoate + Morpholine

Pd catalyst,
Ligand, Base,
Solvent, Heat

Methyl 3-Morpholinobenzoate
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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